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Compound of Interest

Compound Name: DL-Methionine-13C

Cat. No.: B3328617

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and operational efficiency is paramount. This guide provides essential, immediate safety and
logistical information for handling DL-Methionine-13C, a stable isotope-labeled amino acid. By
offering clear procedural guidance, this document aims to be a preferred source for laboratory
safety and chemical handling, fostering a deep trust that extends beyond the product itself.

DL-Methionine-13C is a non-radioactive, stable isotope-labeled compound. As such, it does
not require the specialized handling and disposal procedures mandated for radioactive
materials.[1][2][3] An official Safety Data Sheet (SDS) for L-Methionine (methyl-13C, 99%)
indicates that the substance is not classified as hazardous under Regulation (EC) No.
1272/2008 [CLP].[4] General safe laboratory practices should always be observed.

Personal Protective Equipment (PPE)

Standard laboratory PPE is sufficient for the routine handling of DL-Methionine-13C. The
following table summarizes the recommended PPE.
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PPE Category Item Specifications and Use

Should be worn at all times in
) the laboratory to protect from

Eye Protection Safety Glasses ] ]
potential splashes or airborne

particles.

Nitrile gloves are
_ ) recommended. Change gloves
Hand Protection Disposable Gloves ) ) )
immediately if they become

contaminated.

A standard lab coat should be
Body Protection Laboratory Coat worn to protect skin and
clothing from accidental spills.

Must be worn in all laboratory
Foot Protection Closed-toe Shoes settings to protect against

spills and falling objects.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a standardized protocol ensures both safety and the integrity of the experimental
results.

1. Preparation and Area Setup:

e Designate a clean, dry area for handling DL-Methionine-13C.

o Ensure the work area, typically a laboratory bench, is free from contaminants.

o Assemble all necessary equipment (e.g., spatulas, weighing paper, vials) before handling the
compound.

2. Handling the Compound:

o Wear the appropriate PPE as outlined in the table above.

« To avoid contamination of the stock supply, use a clean spatula for dispensing.

« If weighing the compound, do so on a clean, calibrated balance.

o Keep the container tightly sealed when not in use to prevent contamination and moisture
absorption.
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3. Spillage:

 In the event of a small spill, sweep up the solid material carefully to avoid generating dust.

o Place the spilled material and any contaminated cleaning materials into a designated waste
container.

o Clean the spill area with an appropriate solvent (e.g., water) and wipe dry.

Disposal Plan

As a non-hazardous, stable isotope-labeled compound, DL-Methionine-13C and its associated
waste can generally be disposed of as standard chemical waste.[1][5] However, it is crucial to
adhere to local and institutional regulations.

1. Waste Segregation:

e Do not mix DL-Methionine-13C waste with radioactive waste.[1][5]
o Segregate solid waste (e.g., contaminated gloves, weighing paper, empty vials) from liquid
waste.

2. Solid Waste Disposal:

o Place all solid waste contaminated with DL-Methionine-13C into a clearly labeled waste
container. The label should identify the contents as "Non-hazardous chemical waste" and
specify "DL-Methionine-13C".

o Follow your institution's guidelines for the disposal of non-hazardous solid chemical waste.

3. Liquid Waste Disposal:

e For solutions containing DL-Methionine-13C, consult your institution's policies on the
disposal of non-hazardous aqueous waste.

¢ In many cases, dilute, non-hazardous aqueous solutions can be disposed of down the
sanitary sewer, but this must be confirmed with local regulations.

Workflow for Safe Handling and Disposal
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Workflow for Handling and Disposal of DL-Methionine-13C

Preparation

Designate and Prepare
Work Area

Don Appropriate PPE
(Lab Coat, Gloves, Safety Glasses)

Handling

Weigh and Handle
DL-Methionine-13C

Store in Tightly Clean Spill According
Sealed Container to Protocol

Disposal

Segregate Solid and
Liquid Waste

Dispose of Solid Waste in Dispose of Liquid Waste
Labeled Container per Institutional Guidelines

Click to download full resolution via product page

Safe handling and disposal workflow for DL-Methionine-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling DL-
Methionine-13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3328617#personal-protective-equipment-for-
handling-dl-methionine-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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